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Compound of Interest

N-butyryl-L-Homoserine lactone-
ds

cat. No.: B10767133

Compound Name:

Proper Disposal of N-butyryl-L-Homoserine
lactone-d5

This document provides essential safety and logistical information for the proper disposal of N-
butyryl-L-Homoserine lactone-d5 (CAS Number: 2701379-46-4), ensuring the safety of
laboratory personnel and compliance with environmental regulations.

Hazard Profile and Safety Information

N-butyryl-L-Homoserine lactone-d5 is not classified as a hazardous substance according to
the Globally Harmonized System (GHS). However, standard laboratory chemical handling and
disposal procedures should always be followed. The safety data sheet indicates a low hazard
level, but notes that the compound is slightly hazardous for water, and large quantities should
not be allowed to enter groundwater or sewage systems.

Quantitative Hazard Data Summary
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Hazard Rating

Health Fire Reactivity
System
NFPA Rating 0 0 0
HMIS Rating 0 0 0

Data sourced from the
Safety Data Sheet.
Ratings are on a scale
of 0 (minimal hazard)

to 4 (severe hazard).

Detailed Disposal Protocol

While the safety data sheet suggests that smaller quantities can be disposed of with household
waste, standard laboratory practice and environmental diligence require a more stringent
approach. Disposal of any chemical waste should comply with institutional policies and local
regulations, which typically involve collection by an Environmental Health and Safety (EHS)
department.[1][2]

Step-by-Step Disposal Procedure:

o Waste Identification: A laboratory chemical is considered waste when it is no longer intended
for use.[1] Identify all N-butyryl-L-Homoserine lactone-d5 materials designated for
disposal, including pure substance, solutions, and grossly contaminated items.

e Segregation: Keep the N-butyryl-L-Homoserine lactone-d5 waste separate from other
incompatible chemical waste streams to prevent unintended reactions.[2][3]

e Containerization:

o Place the chemical waste into a suitable, leak-proof container that is compatible with the
substance.[1] Plastic containers are often preferred over glass to minimize the risk of
breakage.[2]

o Ensure the container is in good condition and can be securely closed.[1] Keep the
container closed except when adding waste.[1]
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e Labeling:

o

Clearly label the waste container with the words "Hazardous Waste".[1][2]

[¢]

Write the full chemical name: "N-butyryl-L-Homoserine lactone-d5". Do not use
abbreviations or formulas.[1][2]

[¢]

List all constituents if it is a mixed waste solution.[2]

o

Include the date of waste generation, the laboratory or room number, and the principal
investigator's name.[2]

o Storage: Store the labeled waste container in a designated, secure area away from general
laboratory traffic and incompatible materials pending collection.[3]

o Arrange for Professional Disposal: Contact your institution's Environmental Health and
Safety (EHS) office or a licensed chemical waste disposal service to schedule a pickup.[1][3]
Do not dispose of this chemical down the drain or in the regular trash.[1][2]

Decontamination of Empty Containers and Labware
o Empty Containers:

o Triple-rinse the empty container with an appropriate solvent capable of removing the
chemical residue.[1]

o Collect the rinsate (the solvent used for rinsing) and manage it as chemical waste
following the protocol above.[1]

o After this decontamination procedure, the rinsed container may be disposed of in the
regular trash or recycled according to institutional guidelines.[1][4]

e Contaminated Labware:

o Labware (e.g., glassware, pipette tips) that is grossly contaminated with N-butyryl-L-
Homoserine lactone-d5 should be decontaminated by rinsing.[5]

o Collect the rinsate as chemical waste.
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o Alternatively, package the contaminated labware in a suitable container, label it as
"Hazardous Waste" with the chemical name, and arrange for professional disposal.[1]

Visualized Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-
butyryl-L-Homoserine lactone-d5 and associated materials.
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Disposal Workflow: N-butyryl-L-Homoserine lactone-d5
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contaminated labware)

Triple-rinse container

No with appropriate solvent.

Collect rinsate as Dispose of rinsed container
chemical waste. in regular trash/recycling.

Contaminated Labware?

No
(Bulk/Solution

1. Place in a compatible,
sealed waste container.

2. Label Container:
- 'Hazardous Waste'
- Full Chemical Name
- Date & PI Info

3. Store in designated
secure area.

4. Contact EHS for
professional disposal.

Click to download full resolution via product page

Caption: Disposal workflow for N-butyryl-L-Homoserine lactone-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10767133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

